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Cat. No.: B121447 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-methylcyclopentanone, a

chiral ketone of significant interest in organic synthesis. It details the molecule's structural

features, stereoisomeric forms, and physicochemical properties. Furthermore, it outlines

established experimental protocols for its synthesis and enantiomeric separation, providing a

critical resource for professionals in chemical research and development.

Molecular Structure and Stereochemistry
3-Methylcyclopentanone (C₆H₁₀O) is a cyclic ketone featuring a five-membered ring

structure.[1][2][3] Its IUPAC name is 3-methylcyclopentan-1-one.[2] The core structure consists

of a cyclopentane ring with a carbonyl functional group (C=O) at position 1 and a methyl group

(CH₃) substituent at position 3.

The key structural feature of 3-methylcyclopentanone is the presence of a single stereocenter

at the carbon atom in position 3 (C3), where the methyl group is attached.[2] This chirality gives

rise to two distinct, non-superimposable mirror-image forms known as enantiomers. These

enantiomers are designated as (R)-3-methylcyclopentanone and (S)-3-
methylcyclopentanone. When present in an equal 1:1 ratio, they form a racemic mixture,

often denoted as (±)-3-methylcyclopentanone.[4][5] The physical and chemical properties of
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the individual enantiomers are identical, except for their interaction with plane-polarized light

and other chiral molecules.
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3. Method Development & Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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